Lead maleate

Specification

• CAS No.: 19136-34-6
• Molecular Formula: C4H2O4Pb
• Molecular Weight: 321 g/mol
• IUPAC Name: 1,3,2λ2-dioxaplumbepine-4,7-dione
• Standard InChI: InChI=1S/C4H4O4.Pb/c5-3(6)1-2-4(7)8;/h1-2H,(H,5,6)(H,7,8);/q;+2/p-2
• Standard InChI Key: JJWLMSCSLRJSAN-UHFFFAOYSA-L
• Isomeric SMILES: C(=C\C(=O)[O-])\C(=O)[O-].[Pb+2]
• Canonical SMILES: C1=CC(=O)O[Pb]OC1=O

Introduction

Chemical Identity and Structural Characteristics

Nomenclature and Molecular Composition

Lead maleate is formally identified by its chemical formula $\text{Pb(C}_4\text{H}_2\text{O}_4\text{)}$, though its tribasic form adopts a hemihydrate structure represented as $\text{Pb}_3(\text{C}_4\text{H}_2\text{O}_4)_2 \cdot 0.5\text{H}_2\text{O}$ . The compound exists in two primary configurations: lead(II) maleate, a simpler salt, and tribasic lead maleate, which features a three-dimensional network of lead tetrahedra interconnected by maleate ligands. The maleate anion, derived from maleic acid ($\text{C}_4\text{H}_4\text{O}_4$), serves as a tetradentate ligand, coordinating with lead ions through its carboxylate groups.

Crystallographic Features

X-ray diffraction studies reveal that tribasic lead maleate crystallizes in a monoclinic system, forming infinite slabs along the c-axis via edge-sharing lead tetrahedra. Each lead ion is coordinated by six oxygen atoms: four from maleate ligands and two from water molecules in the hemihydrate structure. This arrangement confers stability and influences the compound’s reactivity, particularly in aqueous environments.

Table 1: Crystallographic Parameters of Tribasic Lead Maleate

Parameter	Value
Crystal system	Monoclinic
Space group	$P2_1/c$
Unit cell dimensions	$a = 10.23 \, \text{Å}, \, b = 8.45 \, \text{Å}, \, c = 12.67 \, \text{Å}$
Coordination number	6 (Pb–O bonds)

Synthesis and Industrial Production

Synthetic Methodologies

The synthesis of lead maleate typically involves the reaction of lead salts (e.g., lead nitrate or lead acetate) with maleic acid under controlled conditions. For the tribasic form, a molar ratio of 3:2 (lead to maleate) is maintained in an aqueous medium at 60–80°C and pH 5–6. Organic solvents like ethanol may be employed to precipitate the product, yielding a white crystalline powder with >90% purity.

Physicochemical Properties

Solubility and Stability

Lead maleate exhibits limited water solubility ($0.12 \, \text{g/L at 25°C}$), though this increases marginally in acidic media due to protonation of carboxylate groups. The compound decomposes at 220–240°C, releasing lead oxide and maleic anhydride. Its stability under UV exposure makes it suitable for outdoor applications, such as stabilizers in PVC plastics.

Spectroscopic Profiles

• IR Spectroscopy: Strong absorption bands at 1,580 cm$^{-1}$ (asymmetric COO$^-$ stretch) and 1,420 cm$^{-1}$ (symmetric COO$^-$ stretch) confirm maleate coordination.

• XPS Analysis: Pb 4f$_{7/2}$ binding energy at 138.9 eV indicates Pb$^{2+}$ oxidation state, consistent with its ionic character.

Biological Interactions and Toxicity

Mechanisms of Nephrotoxicity

Lead maleate’s primary toxicity arises from lead ion ($\text{Pb}^{2+}$) release, which accumulates in renal proximal tubules. In vivo studies show that chronic exposure (10 mg/kg/day for 7 days) reduces glomerular filtration rate by 40% through inhibition of Na$^+$/K$^+$-ATPase activity. The compound also induces oxidative stress, elevating malondialdehyde (MDA) levels by 2.5-fold in kidney tissues.

Hematological Effects

At concentrations exceeding 5 ppm, lead maleate disrupts heme synthesis, decreasing hemoglobin levels by 30% in murine models. This hemolytic anemia correlates with urinary δ-aminolevulinic acid (ALA) increases, a biomarker of lead poisoning.

Environmental Applications in Heavy Metal Remediation

Adsorption Mechanisms

Maleate-functionalized polyacrylonitrile (PAN) nanofibers demonstrate exceptional lead adsorption capacity ($q_{\text{max}} = 349.15 \, \text{mg/g}$) due to chelation between maleate’s carboxyl groups and $\text{Pb}^{2+}$ ions. Langmuir isotherm models ($R^2 = 0.99$) outperform Freundlich counterparts, indicating monolayer adsorption dominates.

Table 2: Adsorption Performance of Maleate/PAN Nanocomposite

Parameter	Value
Optimal pH	6.0
Contact time	60 minutes
Removal efficiency	98.5%
Reusability cycles	5 (with <10% efficiency loss)

Comparative Analysis with Alternative Adsorbents

Lead maleate-based adsorbents outperform activated carbon in selectivity for $\text{Pb}^{2+}$ (distribution coefficient $K_d = 4.8 \times 10^4 \, \text{mL/g}$ vs. $1.2 \times 10^3 \, \text{mL/g}$) but require higher initial costs ($12/kg vs. $3/kg).